8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]-

• CAS RN: 123296-94-6
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 6-[(4-methylphenyl)sulfonylamino]-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• InChI: InChI=1S/C17H18N2O4S/c1-11-4-6-14(7-5-11)24(22,23)19-13-9-12-3-2-8-18-16(12)15(10-13)17(20)21/h4-7,9-10,18-19H,2-3,8H2,1H3,(H,20,21)
• InChI Key: UVTLPTNPWSLMAV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C(=C2)C(=O)O)NCCC3
• synonyms: 8-QUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-6-[[(4-METHYLPHENYL)SULFONYL]AMINO]-

Description

8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- is a chemical compound that has been the subject of extensive scientific research. This compound has shown potential in various applications, including its use in the development of new drugs and as a tool for scientific investigation in biochemistry and physiology.

Mechanism of Action

The mechanism of action of 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- is related to its ability to inhibit the activity of enzymes. Specifically, this compound has been shown to inhibit the activity of protein kinase C, an enzyme that plays a role in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- are related to its ability to inhibit the activity of protein kinase C. This inhibition can lead to a variety of effects, including changes in cell growth and differentiation, as well as alterations in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- in lab experiments is its ability to inhibit the activity of protein kinase C. This can be useful in studying the function of this enzyme and its role in various cellular processes. However, one limitation of using this compound is that its effects may not be specific to protein kinase C and may also affect other enzymes or cellular processes.

Future Directions

There are several potential future directions for research on 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]-. One area of interest is the development of new drugs based on this compound's ability to inhibit the activity of protein kinase C. Additionally, further research is needed to fully understand the specific effects of this compound on cellular processes and to identify any potential side effects or limitations of its use. Finally, there may be potential applications for this compound in the study of other enzymes or cellular processes beyond protein kinase C.

Synthesis Methods

The synthesis of 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- can be achieved through a multi-step process. One such method involves the reaction of 8-quinolinecarboxylic acid with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate product is then reduced using hydrogen gas and a catalyst to yield the final product.

Scientific Research Applications

The compound 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-[[(4-methylphenyl)sulfonyl]amino]- has been the subject of a significant amount of scientific research. One area of research has focused on its potential as a tool for investigating biochemical and physiological processes. Specifically, this compound has been shown to inhibit the activity of certain enzymes, making it useful in the study of enzyme function.